Cas no 9002-26-0 (Amberlite® IRA-410 ion-exchange resin)

• Product name: Amberlite® IRA-410 ion-exchange resin
• CAS No: 9002-26-0
• MF: C₃₀H₃₄F₂N₆O
• MW: 532.627373218536
• MDL: MFCD00132710
• CID: 804623
• PubChem ID: 135297964

Amberlite® IRA-410 ion-exchange resin Chemical and Physical Properties

Names and Identifiers

• Amberlite IRA 410
• 719(202) high-grade strongly styrenic anion-exchang resin
• Amberlite IRA-410(Cl)
• Amberlite IRA-410
• AMBERLITE IRA-410(CL), ION EXCHANGE RESIN
• Amberlite?IRA-410,Cl-form,ion-exchangeresin100GR
• Amberlite?IRA-410,Cl-form,ion-exchangeresin500GR
• AMberlite(R) Ira-410
• Amberlite? IRA-410, Cl-form, ion-exchange resin
• AMberlite® IRA-410 ion-exchange resin
• Amberlite Forte IRA 410
• Amberlite IRA 410 Cl
• Amberlites IRA-410
• IRA 410
• Amberlite? IRA-410 ion-exchange resin
• Amberliteresinchloride
• Amberlite(R) IRA-410,Cl-form,ion-exchange resin
• Amberlite(R) IRA-416 ion-exchange resin
• AMBERLITE IRA410 CHLORIDE FORM
• Amberlite(R)Ira-410,StronglyBasic,HighC
• AnionResinforDemineralization
• Amberlite?IRA-410(Cl),ionexchangeresin
• Amberlite
• SCHEMBL20464880
• 9002-26-0
• Cl type
• Amberlite® IRA-410 ion-exchange resin

• MDL： MFCD00132710
• Inchi： 1S/C30H34F2N6O/c1-8-20(29(3,4)5)19-14-24(25-21(31)10-9-11-22(25)32)37-38-26(19)17(2)23-12-13-33-27(36-23)18-15-34-28(35-16-18)30(6,7)39/h9-17,20,39H,8H2,1-7H3
• InChI Key： ITUUZOLYXUIHMY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=CC(=C(C(C2C=CN=C(C3=CN=C(C(C)(C)O)N=C3)N=2)C)N=N1)C(CC)C(C)(C)C)F

Computed Properties

• Exact Mass: 532.27621605g/mol
• Monoisotopic Mass: 532.27621605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.6Ų
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light yellow to orange yellow transparent particles. Smell similar to amine
• Density: <1 (vs air)
• Merck: 14,382
• Vapor Pressure: 17 mm Hg ( 20 °C)
• Solubility: Insoluble in water

Amberlite® IRA-410 ion-exchange resin Security Information

• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：indoor

Amberlite® IRA-410 ion-exchange resin Customs Data

• HS CODE：39140000

Related Categories

• Material Chemicals High Polymer Materials

Additional information on Amberlite® IRA-410 ion-exchange resin

Amberlite® IRA-410 Ion-Exchange Resin: A Comprehensive Overview

Amberlite® IRA-410 ion-exchange resin (CAS No. 9002-26-0) is a high-performance anion exchange resin designed for a wide range of applications in the chemical and pharmaceutical industries. This resin is known for its exceptional selectivity and capacity, making it an indispensable tool in various purification and separation processes.

The Amberlite® IRA-410 resin is a macroporous, strongly basic anion exchange resin with a quaternary amine functional group. It is particularly effective in removing impurities such as silicates, borates, and organic acids from aqueous solutions. The resin's macroporous structure ensures high mechanical strength and resistance to osmotic shock, which is crucial for maintaining its performance over extended periods of use.

In recent years, the application of Amberlite® IRA-410 has expanded beyond traditional water treatment processes. Researchers have explored its potential in advanced pharmaceutical manufacturing, where it plays a critical role in the purification of biopharmaceuticals. For instance, a study published in the Journal of Chromatography A (2023) demonstrated the effectiveness of Amberlite® IRA-410 in the purification of monoclonal antibodies, achieving high yields and purity levels.

The resin's ability to selectively bind and remove specific anions makes it highly valuable in the development of new drug formulations. In another study published in the Journal of Pharmaceutical Sciences (2022), scientists used Amberlite® IRA-410 to purify a novel antiviral drug, significantly reducing impurities and improving the drug's stability and efficacy.

The physical and chemical properties of Amberlite® IRA-410 are well-documented. The resin has a particle size distribution that ensures uniform flow rates and minimal pressure drop, which is essential for maintaining consistent performance in industrial-scale applications. Additionally, its high capacity for anion exchange allows for efficient removal of contaminants even at low concentrations.

The environmental impact of using Amberlite® IRA-410 has also been a focus of recent research. A study published in Environmental Science & Technology (2023) evaluated the sustainability of using this resin in water treatment processes. The results showed that Amberlite® IRA-410 can be regenerated multiple times without significant loss of performance, reducing waste and minimizing environmental footprint.

In conclusion, Amberlite® IRA-410 ion-exchange resin (CAS No. 9002-26-0) is a versatile and high-performance material with a wide range of applications in chemical and pharmaceutical processes. Its exceptional selectivity, capacity, and regenerability make it an essential tool for researchers and industry professionals alike. As new research continues to uncover innovative uses for this resin, its importance in advancing scientific and industrial practices is likely to grow even further.